Cas no 2097925-79-4 (2-(2-methylphenoxy)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one)

• Product Name: 2-(2-methylphenoxy)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one
• CAS No: 2097925-79-4
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• CID: 5336726
• Update Time: 2025-08-05

2-(2-methylphenoxy)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((1,2,5-thiadiazol-3-yl)oxy)pyrrolidin-1-yl)-2-(o-tolyloxy)ethan-1-one
• 2-(2-methylphenoxy)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethanone
• 2-(2-methylphenoxy)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one

• Inchi： 1S/C15H17N3O3S/c1-11-4-2-3-5-13(11)20-10-15(19)18-7-6-12(9-18)21-14-8-16-22-17-14/h2-5,8,12H,6-7,9-10H2,1H3
• InChI Key： GCGGPZMXLWYNGH-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)OC1CN(C(COC2C=CC=CC=2C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 2.4
• Topological Polar Surface Area: 92.8

Additional information on 2-(2-methylphenoxy)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one

Chemical Profile of 2-(2-methylphenoxy)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one (CAS No. 2097925-79-4)

The compound 2-(2-methylphenoxy)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one, identified by its CAS number 2097925-79-4, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of multiple functional groups, including a methylphenoxy moiety and a pyrrolidinyl backbone linked through an ethanone bridge, combined with an integrative 1,2,5-thiadiazolyl group, positions this molecule as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of multifunctional scaffolds that can simultaneously interact with multiple biological targets. The structural features of 2-(2-methylphenoxy)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one align well with this trend. The thiadiazole ring is particularly noteworthy, as it has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Its incorporation into the molecular framework suggests that this compound may exhibit similar therapeutic effects, possibly through inhibition of key enzymatic pathways or modulation of receptor interactions.

The pyrrolidinyl moiety further enhances the compound's potential by providing a flexible and lipophilic scaffold that can facilitate membrane penetration and binding to intracellular targets. This structural motif is commonly found in bioactive molecules and has been associated with enhanced pharmacokinetic profiles. The ethanone linkage serves as a stable bridge connecting the two heterocyclic systems, ensuring structural integrity while allowing for conformational flexibility necessary for biological activity.

In the context of current research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs) or interfere with signaling pathways relevant to diseases such as cancer and neurodegeneration. The unique combination of functional groups in 2-(2-methylphenoxy)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one makes it a candidate for such applications. For instance, the methylphenoxy group could serve as a pharmacophore for binding to specific domains of target proteins, while the thiadiazole and pyrrolidinyl units could engage in hydrogen bonding or hydrophobic interactions to enhance binding affinity.

One particularly intriguing aspect of this compound is its potential to act as a dual or triple binder. By incorporating multiple recognition sites within a single molecule, it may be possible to simultaneously target different aspects of a biological pathway or even multiple pathways involved in a disease state. This approach has shown promise in recent studies where dual inhibitors have outperformed single-target agents in terms of efficacy and selectivity. The structural design of 2-(2-methylphenoxy)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one lends itself well to such multitargeting strategies.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps likely include nucleophilic substitution reactions to introduce the thiadiazolyl and methylphenoxy groups, followed by condensation reactions to form the ethanone linkage. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective functionalization. The development of efficient synthetic routes is crucial for scaling up production and conducting further preclinical studies.

Evaluation of the pharmacological profile of 2-(2-methylphenoxy)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one would typically involve in vitro assays to assess its interaction with relevant biological targets. These assays could include enzyme inhibition studies (e.g., kinase assays), receptor binding assays (e.g., radioligand binding), and cell-based assays (e.g., cytotoxicity assays). Additionally, computational modeling techniques such as molecular docking can provide insights into the binding mode and affinity of the compound toward its intended targets.

Given its structural complexity and promising preclinical data from related compounds, further investigation into the therapeutic potential of this molecule is warranted. Preclinical studies would likely focus on evaluating its efficacy in animal models of disease as well as its safety profile through toxicity studies. If these initial assessments are favorable, clinical trials could be designed to assess its effectiveness and tolerability in human subjects.

The development pipeline for new pharmaceuticals often involves collaboration between academic researchers and industry partners who bring complementary expertise to bear on complex challenges. The case of 2-(2-methylphenoxy)-1-[3-(1,2,5-thiadiazol-3-yloxy)pyrrolidin-1-yl]ethan-1-one exemplifies this collaborative approach. Academic researchers may focus on identifying novel lead compounds through high-throughput screening or rational drug design efforts based on known bioactive scaffolds like thiadiazole derivatives. Industry partners can then optimize these leads through structure-based drug design (SBDD) or de novo design strategies while ensuring that they meet pharmaceutical development standards such as solubility, stability under storage conditions (e.g., shelf life), bioavailability after oral administration (e.g., oral bioavailability), metabolism profiles (e.g., metabolic stability), excretion rates (e.g., renal clearance), formulation requirements (e.g., tablet formulation), regulatory compliance (e.g., FDA approval), intellectual property considerations (e.g., patent protection), cost-effectiveness analysis during preclinical development phase before transitioning into clinical trials phase where human subjects are enrolled.